![molecular formula C17H13NOS B2777805 3-[(2-Methylphenyl)methoxy]-1-benzothiophene-2-carbonitrile CAS No. 320422-52-4](/img/structure/B2777805.png)
3-[(2-Methylphenyl)methoxy]-1-benzothiophene-2-carbonitrile
Overview
Description
The compound “3-[(2-Methylphenyl)methoxy]-1-benzothiophene-2-carbonitrile” is a complex organic molecule. It contains a benzothiophene ring, which is a system containing a benzene ring fused to a thiophene ring. Attached to this system is a methoxy group (an oxygen atom single-bonded to a methyl group) and a nitrile group (a carbon triple-bonded to a nitrogen). The presence of these functional groups suggests that this compound may have interesting chemical properties .
Molecular Structure Analysis
The exact molecular structure of this compound would need to be determined through techniques such as X-ray crystallography, NMR spectroscopy, or computational chemistry methods .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the conditions and reagents used. The benzothiophene ring, methoxy group, and nitrile group each have distinct reactivity patterns .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and functional groups would influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Agrochemicals and Crop Protection
The benzothiophene core has been investigated for its pesticidal properties. Researchers assess whether 3-[(2-Methylphenyl)methoxy]-1-benzothiophene-2-carbonitrile exhibits insecticidal, fungicidal, or herbicidal activity. Studies focus on its efficacy, environmental impact, and safety for non-target organisms.
For additional details, you can find information about this compound on Ambeed’s website and Benchchem’s platform.
Safety And Hazards
properties
IUPAC Name |
3-[(2-methylphenyl)methoxy]-1-benzothiophene-2-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NOS/c1-12-6-2-3-7-13(12)11-19-17-14-8-4-5-9-15(14)20-16(17)10-18/h2-9H,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMDWPHLQFSUMGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1COC2=C(SC3=CC=CC=C32)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2-Methylphenyl)methoxy]-1-benzothiophene-2-carbonitrile | |
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